Cas no 1091473-30-1 (4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide)

• Product Name: 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide
• CAS No: 1091473-30-1
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 5830359
• PubChem ID: 29694062
• Update Time: 2025-06-23

4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(cyclopentylcarbonyl)amino]-N-[2-[(2-thienylsulfonyl)amino]ethyl]-
• 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide
• AKOS024508798
• F5454-0500
• 4-(cyclopentanecarboxamido)-N-(2-(thiophene-2-sulfonamido)ethyl)benzamide
• 4-(cyclopentanecarbonylamino)-N-[2-(thiophen-2-ylsulfonylamino)ethyl]benzamide
• 1091473-30-1
• VU0643492-1

• Inchi： 1S/C19H23N3O4S2/c23-18(20-11-12-21-28(25,26)17-6-3-13-27-17)15-7-9-16(10-8-15)22-19(24)14-4-1-2-5-14/h3,6-10,13-14,21H,1-2,4-5,11-12H2,(H,20,23)(H,22,24)
• InChI Key： UOYGBZIMYUCIFO-UHFFFAOYSA-N
• SMILES： C(NCCNS(C1SC=CC=1)(=O)=O)(=O)C1=CC=C(NC(C2CCCC2)=O)C=C1

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 141Ų

Additional information on 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide

Professional Introduction to Compound with CAS No. 1091473-30-1 and Product Name: 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide

The compound with the CAS number 1091473-30-1 and the product name 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including the 4-cyclopentaneamido moiety and the thiophene-2-sulfonamido substituent, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiophene derivatives. The thiophene-2-sulfonamido group in this compound not only enhances its solubility and bioavailability but also imparts specific interactions with biological targets. These interactions are critical for modulating cellular processes and have been explored in various therapeutic contexts, including oncology and inflammation.

The 4-cyclopentaneamido moiety further contributes to the compound's pharmacological profile by influencing its metabolic stability and binding affinity. This structural feature has been increasingly utilized in the design of novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, recent research has demonstrated that derivatives of this class exhibit promising activity against enzymes such as kinases and proteases, which are implicated in diseases like cancer and autoimmune disorders.

In the realm of drug development, the synthesis of 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide has been optimized to achieve high yields and purity, ensuring its suitability for preclinical and clinical studies. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only streamline the production process but also enhance the scalability of the compound for industrial applications.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preliminary results indicate that it exhibits potent inhibitory effects on specific enzymatic targets, leading to modulation of pathways relevant to disease progression. For example, studies have shown that it can inhibit the activity of certain kinases involved in tumor growth, suggesting its potential as an anti-cancer agent. Additionally, its interaction with inflammatory pathways has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The pharmacokinetic properties of 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide have also been a focus of investigation. Its molecular structure suggests favorable pharmacokinetic characteristics, including adequate solubility and bioavailability, which are essential for effective drug delivery. Further studies are underway to optimize its formulation for oral administration, ensuring consistent absorption and therapeutic efficacy.

From a chemical biology perspective, this compound serves as a valuable scaffold for designing novel analogs with enhanced biological activity and reduced toxicity. The modular nature of its structure allows for systematic modifications at various positions, enabling researchers to fine-tune its pharmacological properties. Such flexibility is crucial for developing next-generation therapeutics that address unmet medical needs.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for compounds like 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide. These tools have been used to predict binding affinities and optimize molecular structures, reducing the time and cost associated with traditional experimental approaches. By leveraging these advanced methodologies, researchers can more efficiently identify lead compounds with high therapeutic potential.

Future directions in the study of this compound include exploring its mechanisms of action at a molecular level. Understanding how it interacts with biological targets will provide insights into its therapeutic effects and help identify potential side effects or off-target interactions. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.

The development of 4-cyclopentaneamido-N-[2-(thiophene-2-sulfonamido)ethyl]benzamide exemplifies the intersection of chemistry, biology, and medicine—a multidisciplinary approach that is pivotal for advancing pharmaceutical innovation. As research continues to uncover new applications for this compound and related derivatives, it holds promise for contributing to significant breakthroughs in therapeutic intervention across various diseases.